Cas no 1195448-34-0 (Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1195448-34-0
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• CID: 5830405
• PubChem ID: 55289217
• Update Time: 2025-07-14

Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-761275
• Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid
• rac-(3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylic acid
• 1195448-34-0
• AKOS006361171

• Inchi： 1S/C5H8N2O3/c6-3-2(5(9)10)1-7-4(3)8/h2-3H,1,6H2,(H,7,8)(H,9,10)/t2-,3+/m0/s1
• InChI Key： QLAGNSQDEXBBGO-STHAYSLISA-N
• SMILES： O=C1[C@@H]([C@@H](C(=O)O)CN1)N

Computed Properties

• Exact Mass: 144.05349212g/mol
• Monoisotopic Mass: 144.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid

Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1195448-34-0): A Comprehensive Overview

Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid, identified by its CAS number 1195448-34-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry. The detailed exploration of this compound not only highlights its structural features but also delves into the latest research findings that underscore its importance.

The chemical structure of Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with distinct stereochemical configurations at the 3rd and 4th positions. The presence of an amino group at the 4th position and a carboxylic acid group at the 3rd position contributes to its unique reactivity and biological properties. This configuration makes it a valuable scaffold for designing molecules with specific pharmacological activities.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Pyrrolidine derivatives, in particular, have been extensively studied for their roles in various pharmacological contexts. The stereochemistry of these compounds plays a crucial role in determining their biological efficacy, making the study of enantiomerically pure compounds like Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid essential.

One of the most compelling aspects of Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in designing inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical trials for treating conditions such as diabetes and obesity.

The synthesis of Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid presents unique challenges due to the need for precise stereocontrol. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product, ensuring its suitability for further pharmacological investigation.

The biological activity of Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid has been extensively evaluated in various in vitro and in vivo models. Initial studies have revealed its potential as a modulator of enzyme activity and receptor binding. Notably, it has been found to interact with targets involved in inflammation and immune response, suggesting its therapeutic relevance in conditions such as rheumatoid arthritis and autoimmune diseases.

The compound's interaction with biological targets is governed by its molecular recognition properties. The combination of hydrogen bonding capabilities provided by the amino and carboxylic acid groups, along with the hydrophobic interactions facilitated by the pyrrolidine ring, allows it to bind effectively to its intended targets. This binding specificity is critical for achieving desired pharmacological effects while minimizing off-target interactions.

Ongoing research continues to explore new applications for Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid. Innovations in computational chemistry and molecular modeling are being utilized to predict and optimize its pharmacokinetic properties. These efforts aim to enhance drug-like characteristics such as solubility, bioavailability, and metabolic stability, thereby improving its potential as a lead compound for drug development.

The future prospects of this compound are promising, with several ongoing clinical trials evaluating its efficacy in treating various diseases. The insights gained from these trials will provide valuable data on its safety profile and therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid are expected to play a pivotal role in shaping the next generation of therapeutics.